Cas no 1138444-01-5 (2-Chloro-4-iodo-3-(trimethylsilyl)pyridine)

• Product Name: 2-Chloro-4-iodo-3-(trimethylsilyl)pyridine
• CAS No: 1138444-01-5
• MF: C₈H₁₁ClINSi
• MW: 311.622614145279
• MDL: MFCD11857669
• CID: 1072386
• PubChem ID: 329771537
• Update Time: 2025-10-29

2-Chloro-4-iodo-3-(trimethylsilyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-iodo-3-(trimethylsilyl)pyridine
• (2-chloro-4-iodopyridin-3-yl)-trimethylsilane
• 1138444-01-5
• DTXSID00673854
• 2-Chloro-4-iodo-3-(trimethylsilyl)pyridine, AldrichCPR
• CS-0339290
• AKOS015851320
• BS-26210
• MFCD11857669
• G79005

• MDL： MFCD11857669
• Inchi： 1S/C8H11ClINSi/c1-12(2,3)7-6(10)4-5-11-8(7)9/h4-5H,1-3H3
• InChI Key： RXQKTAFCWPMXTO-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1[Si](C)(C)C)Cl

Computed Properties

• Exact Mass: 310.93900
• Monoisotopic Mass: 310.93940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 2.88480

2-Chloro-4-iodo-3-(trimethylsilyl)pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Chloro-4-iodo-3-(trimethylsilyl)pyridine

2-Chloro-4-Iodo-3-(Trimethylsilyl)Pyridine: A Comprehensive Overview

2-Chloro-4-Iodo-3-(Trimethylsilyl)Pyridine, also known by its CAS number 1138444-01-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique pyridine ring structure, which is substituted with a chlorine atom at position 2, an iodine atom at position 4, and a trimethylsilyl (TMS) group at position 3. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The synthesis of 2-Chloro-4-Iodo-3-(Trimethylsilyl)Pyridine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. For instance, researchers have employed transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce the TMS group onto the pyridine ring. These methods not only enhance the scalability of the synthesis but also allow for further functionalization of the molecule to tailor its properties for specific applications.

In terms of applications, 2-Chloro-4-Iodo-3-(Trimethylsilyl)Pyridine has found utility in the development of advanced materials. Its electronic properties make it a promising candidate for use in organic electronics, particularly in the design of semiconducting polymers and small molecules for applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into polymer frameworks can significantly improve charge transport properties, leading to enhanced device performance.

The presence of the trimethylsilyl group in 2-Chloro-4-Iodo-3-(Trimethylsilyl)Pyridine also confers unique reactivity patterns that are advantageous in catalytic processes. For example, this group can act as a directing moiety in organocatalysis, facilitating selective transformations of substrates. Moreover, the TMS group provides steric protection to sensitive positions on the pyridine ring during reaction sequences, enabling the construction of complex molecular architectures with high fidelity.

In the realm of pharmacology, 2-Chloro-4-Iodo-3-(Trimethylsilyl)Pyridine has been explored as a potential lead compound for drug discovery. Its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has been investigated through structure-based drug design approaches. Recent computational studies have identified promising binding modes of this compound with various therapeutic targets, paving the way for further optimization into bioactive agents.

The study of 2-Chloro-4-Iodo-3-(Trimethylsilyl)Pyridine has also contributed to our understanding of silyl protecting groups in organic chemistry. The trimethylsilyl group is known for its excellent protecting ability under harsh reaction conditions, and its application in this compound has provided insights into its stability and reactivity across different chemical environments. This knowledge is invaluable for designing more robust protecting strategies in complex molecule synthesis.

In conclusion, 2-Chloro-4-Iodo-3-(Trimethylsilyl)Pyridine, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a valuable tool in modern chemistry. As research progresses, we can expect further innovations leveraging this compound's distinctive properties to address emerging challenges in science and technology.